4-(2,5-Difluorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(2,5-difluorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H10F2O2/c1-17-13-6-8(2-5-12(13)16)10-7-9(14)3-4-11(10)15/h2-7,16H,1H3
• InChI Key: DYJLWYXKLOCRNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=CC(=C2)F)F)O
• Molecular Formula: C13H10F2O2
• DSSTOX Substance ID: DTXSID80685536
• Molecular Weight: 236.21 g/mol
• CAS RN: 1261890-66-7

Description

4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% (4-DFP-2-MP) is an organic compound with a wide range of applications in scientific research. It is a versatile compound with unique properties that make it valuable for use in a variety of laboratory experiments. In

Scientific Research Applications

4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of organic compounds, such as 4-fluoro-2-methoxyphenol, 4-chloro-2-methoxyphenol, and 4-methyl-2-methoxyphenol. It is also used in the synthesis of pharmaceuticals, such as the anticonvulsant drug pregabalin. In addition, 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% is used in the synthesis of materials for use in optical, electronic, and magnetic devices.

Mechanism of Action

4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% is an aromatic compound, meaning that it has a planar structure with alternating double and single bonds. This structure allows it to form strong hydrogen bonds with other molecules, making it an effective catalyst in many reactions. In addition, it can act as an electron donor or acceptor, allowing it to participate in a wide range of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% are not yet fully understood. However, it has been shown to have antioxidant properties, which may be beneficial in preventing or treating certain diseases. In addition, it has been found to have anti-inflammatory and anti-cancer effects in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, making it ideal for use in a variety of laboratory experiments. However, there are some limitations to using 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% in laboratory experiments. For example, it is not very stable in air and should be stored in an inert atmosphere. In addition, it is not very soluble in water, so it should be used in organic solvents.

Future Directions

There are a number of potential future directions for the use of 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% in scientific research. For example, further research could be conducted to explore its potential therapeutic applications, such as its use in the treatment of cancer or other diseases. In addition, further research could be conducted to investigate its potential use in the synthesis of new materials for use in optical, electronic, and magnetic devices. Finally, further research could be conducted to explore its potential use as a catalyst in chemical reactions.

Synthesis Methods

4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% can be synthesized using a variety of methods. The most commonly used method is a two-step synthesis, in which 4-(2,5-Difluorophenyl)-2-methoxyphenol, 95% is first synthesized from 4-chloro-2-methoxyphenol and 2,5-difluorobenzaldehyde. In the second step, the product is then reacted with a strong base, such as potassium hydroxide, to form the final product. Other synthesis methods, such as the use of a Grignard reagent, have also been described.